Cas no 66311-22-6 (ethyl-d5-malonic acid)

• Product Name: ethyl-d5-malonic acid
• CAS No: 66311-22-6
• MF: C₅H₈O₄
• MW: 137.14543056488
• CID: 963662
• PubChem ID: 90474566
• Update Time: 2025-04-19

ethyl-d5-malonic acid Chemical and Physical Properties

Names and Identifiers

• ethyl-d5-malonic acid
• < dimethyl(phenyl)silyl> tris(trimethylsilyl)methane
• < Methyl-2H3, 3-2H2> -ethylmalonsaeure
• AC1NQMYI
• CTK3E5654
• Silane, [(dimethylphenylsilyl)methylidyne]tris[trimethyl-
• 2-(1,1,2,2,2-pentadeuterioethyl)propanedioic acid
• MS-22804
• DB-319596
• F90874
• CS-0310574
• Ethylmalonic acid-d5
• 66311-22-6
• HY-34740S1

• Inchi： 1S/C5H8O4/c1-2-3(4(6)7)5(8)9/h3H,2H2,1H3,(H,6,7)(H,8,9)/i1D3,2D2
• InChI Key： UKFXDFUAPNAMPJ-ZBJDZAJPSA-N
• SMILES： OC(C(C(=O)O)C([2H])([2H])C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 137.074
• Monoisotopic Mass: 137.074
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• XLogP3: 0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids